Cas no 2228272-83-9 (1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228272-83-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6502788
• PubChem ID: 165861542
• Update Time: 2025-05-21

1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1794944
• 2228272-83-9

• Inchi： 1S/C11H18O4/c1-3-15-8(2)11(10(13)14)6-4-9(12)5-7-11/h8H,3-7H2,1-2H3,(H,13,14)
• InChI Key： KBDZSEPLBLBYPP-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228272-83-9)

1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228272-83-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring with a ketone and carboxylic acid functional groups, as well as an ethoxyethyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs and biologically active molecules.

The chemical structure of 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid can be represented as follows: C₁₃H₂₀O₄. The presence of the cyclohexane ring provides rigidity and stability to the molecule, while the ketone and carboxylic acid groups offer opportunities for hydrogen bonding and other intermolecular interactions. The ethoxyethyl substituent adds an additional layer of complexity, potentially influencing the compound's solubility, reactivity, and biological activity.

In recent years, there has been a growing interest in the synthesis and characterization of compounds with similar structures to 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid. Researchers have explored various synthetic routes to produce this compound, including Grignard reactions, esterifications, and oxidative cleavages. One notable synthetic method involves the reaction of 4-oxocyclohexanecarboxylic acid with ethyl vinyl ether in the presence of a suitable catalyst. This approach has been shown to yield high purity products with good yields.

The biological activity of 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid has been the subject of several studies. Preliminary in vitro assays have demonstrated that this compound exhibits promising anti-inflammatory properties. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid has also shown potential as an antiproliferative agent. In vitro studies using human cancer cell lines have indicated that this compound can effectively inhibit cell proliferation and induce apoptosis. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These results highlight the compound's potential as a candidate for cancer therapy.

The pharmacokinetic properties of 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid have also been investigated. Initial studies suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In addition to its therapeutic potential, 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid has also been studied for its use in chemical synthesis and material science applications. Its unique structure makes it a versatile building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the synthesis of polymers with specific functional groups or as a precursor for the preparation of other bioactive compounds.

The environmental impact of 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid is another important consideration. Preliminary toxicity studies have shown that this compound is relatively non-toxic to aquatic organisms at environmentally relevant concentrations. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, 1-(1-ethoxyethyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228272-83-9) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and material science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.